Cas no 72764-91-1 (2-Propenenitrile,3-(2-pyridinyl)-3-(1-pyrrolidinyl)-)

• Product Name: 2-Propenenitrile,3-(2-pyridinyl)-3-(1-pyrrolidinyl)-
• CAS No: 72764-91-1
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 550347
• PubChem ID: 45116436
• Update Time: 2025-04-19

2-Propenenitrile,3-(2-pyridinyl)-3-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile,3-(2-pyridinyl)-3-(1-pyrrolidinyl)-
• 2-Propenenitrile,3-(2-pyridinyl)-3-(1-pyrrolidinyl)-(9CI)
• 72764-91-1
• 3-(Pyridin-2-yl)-3-(pyrrolidin-1-yl)acrylonitrile

• Inchi： 1S/C12H13N3/c13-7-6-12(15-9-3-4-10-15)11-5-1-2-8-14-11/h1-2,5-6,8H,3-4,9-10H2/b12-6-
• InChI Key： UQGDQJHEFMFZRT-SDQBBNPISA-N
• SMILES： N1(/C(=C\C#N)/C2C=CC=CN=2)CCCC1

Computed Properties

• Exact Mass: 199.11109
• Monoisotopic Mass: 199.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.9A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 39.92